Cas no 829-31-2 ( )

• Product Name: &nbsp
• CAS No: 829-31-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 988344
• PubChem ID: 586698
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1,2,3-oxadiazole-3-ium-5-olate
• 3-(4-chlorophenyl)oxadiazol-3-ium-5-olate
• 3-(4-Chlorophenyl)sydnone
• DTXSID50343015
• Sydnone, 3-(p-chlorophenyl)-
• SCHEMBL3060982
• Sydnone, 3-(4-chlorophenyl)-
• AKOS024374840
• 829-31-2
• NSC35759
• NSC-35759
• 3-(p-Chlorophenyl)sydnone
•  

• Inchi： 1S/C8H5ClN2O2/c9-6-1-3-7(4-2-6)11-5-8(12)13-10-11/h1-5H
• InChI Key： VUXSBVYENPHXGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)[N+]1C=C([O-])ON=1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53Ų